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Compound of Interest

Compound Name: Goxalapladib

Cat. No.: B1248051 Get Quote

Disclaimer: As an investigational compound, a specific Safety Data Sheet (SDS) for

Goxalapladib is not publicly available. The following procedures are based on general best

practices for the disposal of hazardous laboratory chemicals and investigational drugs.

Researchers, scientists, and drug development professionals must consult their institution's

Environmental Health and Safety (EHS) department for specific guidance on the disposal of

Goxalapladib to ensure compliance with all local, state, and federal regulations.

Essential Safety and Logistical Information
The proper disposal of Goxalapladib is crucial for maintaining a safe laboratory environment

and preventing environmental contamination. Due to the absence of a specific SDS,

Goxalapladib should be handled as a potentially hazardous substance. All disposal

procedures should be conducted in accordance with your institution's established protocols for

hazardous waste.

Key Principles for Disposal:
Treat as Hazardous Waste: In the absence of specific data to the contrary, Goxalapladib
and any materials contaminated with it should be treated as hazardous chemical waste.

Consult EHS: Your institution's Environmental Health and Safety (EHS) department is the

primary resource for guidance on chemical waste disposal. They can provide specific

instructions based on the chemical properties of Goxalapladib and regulatory requirements.

[1][2]
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Segregation is Key: Do not mix Goxalapladib waste with other chemical waste streams

unless explicitly approved by your EHS department. Improper mixing of chemicals can lead

to dangerous reactions.

Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "Goxalapladib."[1][3]

Container Integrity: Use only approved, leak-proof, and chemically compatible containers for

waste collection.[1][4]

Goxalapladib Properties
While a comprehensive dataset is not available, the following information has been identified:

Property Value

Molecular Weight 718.75 g/mol

Formula C₄₀H₃₉F₅N₄O₃

Purity Min. 95%

Description Recombinant protein

Source: CymitQuimica[5]

Step-by-Step Disposal Protocol for Goxalapladib
The following is a general protocol for the disposal of Goxalapladib. This should be adapted to

meet the specific requirements of your institution.

Personal Protective Equipment (PPE): Before handling Goxalapladib, ensure you are

wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

Waste Collection:

Solid Waste: Collect unused or expired Goxalapladib powder, as well as contaminated

items such as weighing boats, pipette tips, and gloves, in a designated, properly labeled
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hazardous waste container.

Liquid Waste: If Goxalapladib is in a solution, collect it in a sealed, leak-proof container

that is compatible with the solvent used. The container must be clearly labeled as

"Hazardous Waste" and include the name "Goxalapladib" and the solvent.

Container Labeling:

Affix a hazardous waste label to the container.

Clearly write the full chemical name: "Goxalapladib."

Indicate the approximate quantity of waste.

Include the date of accumulation and the name of the principal investigator or research

group.

Storage of Waste:

Store the waste container in a designated satellite accumulation area (SAA) that is

approved by your EHS department.[1]

Ensure the storage area is secure and away from incompatible chemicals.

Request for Pickup:

Once the waste container is full or ready for disposal, follow your institution's procedure to

request a pickup from the EHS department or a licensed hazardous waste contractor.[1][6]

Do not dispose of Goxalapladib down the drain or in the regular trash.[4][7]

Goxalapladib Disposal Workflow
The following diagram illustrates a general workflow for the proper disposal of Goxalapladib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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